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Compound of Interest

Compound Name:
Tributyl(3-

methoxyphenyl)stannane

Cat. No.: B044060 Get Quote

An In-depth Technical Guide to the Synthesis of Tributyl(3-methoxyphenyl)stannane

This guide provides a comprehensive protocol for the synthesis of tributyl(3-
methoxyphenyl)stannane, a versatile organotin reagent frequently utilized in palladium-

catalyzed cross-coupling reactions, such as the Stille coupling.[1][2] The synthesis is primarily

achieved through the reaction of a Grignard reagent, derived from 3-bromoanisole, with

tributyltin chloride.[3][4] This document is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Core Synthesis Protocol
The synthesis of tributyl(3-methoxyphenyl)stannane is typically accomplished via a Grignard

reaction. This involves the formation of an organomagnesium halide (Grignard reagent) from 3-

bromoanisole, which then undergoes transmetalation with tributyltin chloride to yield the

desired product.[4]

Reaction Scheme:
Grignard Reagent Formation: 3-BrC₆H₄OCH₃ + Mg → 3-(MgBr)C₆H₄OCH₃

Stannylation: 3-(MgBr)C₆H₄OCH₃ + (C₄H₉)₃SnCl → (C₄H₉)₃SnC₆H₄OCH₃ + MgBrCl
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Materials and Reagents:

Reagent/Ma
terial

Formula
Molar Mass
( g/mol )

Quantity Moles Notes

Magnesium

turnings
Mg 24.31 e.g., 2.67 g e.g., 0.11

Activated,

oven-dried

3-

Bromoanisole
C₇H₇BrO 187.04 e.g., 18.7 g e.g., 0.10 Anhydrous

Tributyltin

chloride
C₁₂H₂₇ClSn 325.51 e.g., 32.6 g e.g., 0.10 Anhydrous

Tetrahydrofur

an (THF)
C₄H₈O 72.11 e.g., 200 mL -

Anhydrous,

distilled

Iodine I₂ 253.81 1-2 crystals - For initiation

Saturated

NH₄Cl (aq)
NH₄Cl 53.49 As needed -

For

quenching

Diethyl ether (C₂H₅)₂O 74.12 As needed - For extraction

Anhydrous

MgSO₄
MgSO₄ 120.37 As needed - For drying

Step-by-Step Procedure:

Preparation of Grignard Reagent:

An oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet is charged with magnesium turnings.

A crystal of iodine is added to activate the magnesium surface.

A small portion of a solution of 3-bromoanisole in anhydrous THF is added to the

magnesium. The reaction is initiated, which is often indicated by a color change and gentle

refluxing. Gentle heating may be required.
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The remaining 3-bromoanisole solution is added dropwise at a rate that maintains a gentle

reflux.

After the addition is complete, the mixture is refluxed for an additional 1-2 hours to ensure

complete formation of the Grignard reagent. The solution should appear as a cloudy,

greyish mixture.

Reaction with Tributyltin Chloride:

The Grignard reagent solution is cooled to 0 °C in an ice bath.

A solution of tributyltin chloride in anhydrous THF is added dropwise via the dropping

funnel.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to overnight.

Work-up and Purification:

The reaction is carefully quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

The resulting mixture is transferred to a separatory funnel and extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator.

The crude product is then purified by vacuum distillation or column chromatography on

silica gel to afford tributyl(3-methoxyphenyl)stannane as a colorless oil.
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Caption: Workflow for the synthesis of tributyl(3-methoxyphenyl)stannane.

Application in Stille Coupling
Tributyl(3-methoxyphenyl)stannane is a key reagent in the Stille cross-coupling reaction,

which forms a carbon-carbon bond between the organostannane and an organic halide or

triflate, catalyzed by a palladium complex.[2][5]
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Reactants

Pd(0)Lₙ

R¹-Pd(II)Lₙ-X

Oxidative Addition

[R¹-Pd(II)Lₙ-R²]⁺ [X]⁻

Transmetalation

Reductive Elimination

R¹-R²

Product Formation

R²-Sn(Bu)₃
(Tributyl(3-methoxyphenyl)stannane)

R¹-X
(Aryl/Vinyl Halide or Triflate)
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Caption: Catalytic cycle of the Stille cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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